Cas no 318248-34-9 (5-[(4-Chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole)

• Product Name: 5-[(4-Chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole
• CAS No: 318248-34-9
• MF: C₂₃H₁₇Cl₃N₂OS
• MW: 475.817881345749
• CID: 5695886
• PubChem ID: 3761058
• Update Time: 2023-10-14

5-[(4-Chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-[(4-chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole
• 5-(4-chlorophenyl)sulfanyl-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenylpyrazole
• 4K-373S
• 318248-34-9
• AKOS005090034
• {5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,6-dichlorophenyl ether
• 1H-Pyrazole, 5-[(4-chlorophenyl)thio]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-
• 5-[(4-Chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole

• Inchi： 1S/C23H17Cl3N2OS/c1-28-23(30-17-12-10-16(24)11-13-17)18(21(27-28)15-6-3-2-4-7-15)14-29-22-19(25)8-5-9-20(22)26/h2-13H,14H2,1H3
• InChI Key： YLPCOKBBMFWGQU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1OCC1=C(N(C)N=C1C1C=CC=CC=1)SC1C=CC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 474.012717g/mol
• Monoisotopic Mass: 474.012717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 52.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 621.4±55.0 °C(Predicted)
• pka: 0.08±0.10(Predicted)